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Compound of Interest

Compound Name: 4-Bromo-3,5-dimethylaniline

Cat. No.: B1281281

Essential Safety and Handling Guide for 4-Bromo-
3,5-dimethylaniline

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 4-Bromo-3,5-dimethylaniline (CAS: 59557-90-3) in a laboratory
setting. Adherence to these guidelines is critical for ensuring the safety of researchers,
scientists, and drug development professionals.

Hazard Identification and Safety Data

4-Bromo-3,5-dimethylaniline is a chemical that requires careful handling due to its potential
health hazards. It is harmful if swallowed, causes skin and serious eye irritation, and may
cause respiratory irritation.[1] The following table summarizes key quantitative data for this
compound.
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Property Value Source
Molecular Formula CsH10BrN [1112][3]
Molecular Weight 200.08 g/mol [11[2][3]
Melting Point 73-74 °C [2][3]
Boiling Point 260.992 - 261 °C (at 760 e
mmHgQ)

Density 1.425 g/cm3 [2]
Flash Point 111.644 °C [2]

GHS Hazard Statements H302, H315, H319, H335 [1]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on
a thorough risk assessment of the specific procedures to be performed.

e Eye and Face Protection:

o Wear tightly fitting safety goggles with side shields. For tasks with a higher risk of
splashing, a face shield should be worn in addition to goggles.

e Skin Protection:

o Hand Protection: Chemical-resistant, impervious gloves (e.g., nitrile rubber) must be worn.
Inspect gloves for any signs of degradation or puncture before use.

o Body Protection: Wear a flame-resistant lab coat over personal clothing that fully covers
the arms and legs. For large-scale operations, chemical-resistant aprons or suits may be
necessary.

» Respiratory Protection:

o All handling of solid 4-Bromo-3,5-dimethylaniline or its solutions must be conducted
within a certified chemical fume hood to avoid the formation and inhalation of dust and
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aerosols.[2] If engineering controls are insufficient, a NIOSH-approved respirator with an
appropriate particulate filter should be used.

Operational Plan: Safe Handling and Storage

A systematic approach is essential for the safe handling and storage of 4-Bromo-3,5-
dimethylaniline.

Handling Protocol

e Preparation: Conduct a thorough risk assessment for the planned experiment. Ensure all
necessary PPE is available and in good condition. Locate and verify the functionality of the
nearest safety shower and eyewash station.

» Engineering Controls: Perform all manipulations, including weighing and transfers, inside a
certified chemical fume hood with proper airflow.

e Handling:

o

Avoid all contact with skin and eyes by wearing the appropriate PPE.[2]

[¢]

Avoid the formation of dust and aerosols.[2]

o

Use non-sparking tools where appropriate to prevent ignition sources.[2]

[e]

Do not eat, drink, or smoke in the area where the chemical is handled.

e Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling. Decontaminate all work surfaces and equipment.

Storage Protocol

o Store containers tightly closed in a dry, cool, and well-ventilated area.[2]
e The recommended storage temperature is between 2-8°C.[3]

o Store away from incompatible materials such as strong oxidizing agents.
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Emergency Procedures Workflow

In the event of an exposure, follow the appropriate workflow immediately.

Exposure Incident
-l ¢
Inhalation Skin Contact v v Eye Contact Ingestion
Move to fresh air immediatel Immediately remove all Immediately flush eyes with Rinse mouth with water.
Y- contaminated clothing. plenty of water for at least 15 minutes. Do NOT induce vomiting.
Y i i L
If breathing is difficult, Wash affected area with soap Remove contact lenses, Never give anything by mouth to
provide oxygen. and plenty of water. if present and easy to do. an unconscious person.
i — v A v
I;pticf)itc?;zg;ﬁ?ét%xe Seek medical attention if Hold eyelids apart to ensure Call a physician or Poison
(Do not use mouth-to-mouth). irritation develops or persists. thorough rinsing. Control Center immediately.
Seek immediate medical attention. Seek immediate medical attention.

Workflow for Accidental Exposure to 4-Bromo-3,5-dimethylaniline

Click to download full resolution via product page
Caption: Emergency response workflow for different types of chemical exposure.

Disposal Plan

Chemical waste must be managed to prevent environmental contamination and ensure

compliance with regulations.
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e Chemical Waste:

o Dispose of 4-Bromo-3,5-dimethylaniline waste in a designated, labeled, and sealed
hazardous waste container.

o Do not let the chemical enter drains or the environment.[2]

o Waste disposal should be carried out by licensed personnel and in accordance with all
applicable local, regional, and national regulations.

o Contaminated Materials:

o All contaminated PPE, labware (e.g., weighing paper, pipette tips), and spill cleanup
materials should be collected in a sealed, labeled container for hazardous waste disposal.

o Handle uncleaned containers as you would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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